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Compound of Interest

Compound Name:
3,4-Dimethoxybenzenesulfonyl

chloride

Cat. No.: B031341 Get Quote

For immediate reference, treat 3,4-Dimethoxybenzenesulfonyl chloride as a corrosive,

moisture-sensitive solid. Disposal requires careful chemical neutralization of residual amounts

and secure packaging of bulk quantities for collection by certified hazardous waste personnel.

Under no circumstances should this chemical be disposed of down the drain without prior

neutralization. This guide provides detailed, step-by-step procedures for the safe handling and

disposal of 3,4-Dimethoxybenzenesulfonyl chloride, designed for researchers, scientists,

and drug development professionals to ensure laboratory safety and environmental

compliance.

Immediate Safety and Hazard Profile
3,4-Dimethoxybenzenesulfonyl chloride is a corrosive solid that can cause severe skin

burns and eye damage.[1] Upon contact with water or moisture, it can release toxic and

irritating gases, such as hydrogen chloride.[2] It is crucial to handle this compound in a well-

ventilated area, preferably within a certified chemical fume hood, while wearing appropriate

personal protective equipment (PPE).[1] Incompatible materials that should be avoided include

strong oxidizing agents, strong bases, and strong acids.[1]
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Parameter Value Source

CAS Number 23095-31-0 [1]

Molecular Formula C₈H₉ClO₄S [2]

Molecular Weight 236.67 g/mol [3]

Appearance
Off-white to beige crystalline

powder
[3]

Melting Point 63-66 °C [3]

UN Number 3261 [3][4]

Hazard Class 8 (Corrosive) [4]

Packing Group II [4]

Experimental Protocols for Disposal
The proper disposal of 3,4-Dimethoxybenzenesulfonyl chloride is contingent on the quantity

of the waste. There are two distinct procedures for residual (e.g., cleaning glassware) and bulk

quantities.

A. Neutralization and Disposal of Residual Quantities

This protocol is intended for the safe hydrolysis and neutralization of small, residual amounts of

3,4-Dimethoxybenzenesulfonyl chloride.

Objective: To convert residual 3,4-Dimethoxybenzenesulfonyl chloride into its more stable

and water-soluble sulfonic acid salt, rendering it less hazardous for final disposal.

Materials:

Waste 3,4-Dimethoxybenzenesulfonyl chloride residue (e.g., in a reaction flask)

5% aqueous sodium bicarbonate (NaHCO₃) solution or a dilute (e.g., 1 M) sodium hydroxide

(NaOH) solution

Large beaker or flask
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Stir plate and stir bar

Ice bath

pH paper or pH meter

Appropriate PPE (chemical splash goggles, face shield, nitrile gloves, lab coat)

Procedure:

Preparation: In a certified chemical fume hood, place a large beaker containing the basic

solution (sodium bicarbonate or sodium hydroxide) on a stir plate within an ice bath. The

volume of the basic solution should be in significant excess (at least 10-fold molar excess) to

the estimated amount of residual sulfonyl chloride. Begin vigorous stirring.

Slow Addition: Carefully and slowly, in a dropwise manner or in very small portions, add the

residual 3,4-Dimethoxybenzenesulfonyl chloride to the cold, stirred basic solution. This

reaction is exothermic and may produce gas (carbon dioxide if using sodium bicarbonate).

The rate of addition must be controlled to prevent excessive foaming, a rapid temperature

increase, or overflow.

Reaction Completion: Once the addition is complete, continue to stir the mixture in the ice

bath for a minimum of one hour to ensure the hydrolysis reaction is complete.

pH Verification: Remove the beaker from the ice bath and allow the solution to warm to room

temperature. Check the pH of the aqueous solution to confirm it is neutral or slightly basic

(pH 7-10). If the solution is still acidic, add more of the basic solution until the desired pH is

achieved.

Final Disposal: The resulting neutralized aqueous solution should be transferred to a

designated "Aqueous Hazardous Waste" container for collection by your institution's

environmental health and safety (EHS) office.

B. Disposal of Bulk Quantities

Bulk quantities of 3,4-Dimethoxybenzenesulfonyl chloride must be disposed of as

hazardous waste without attempting neutralization in the laboratory.
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Procedure:

Waste Segregation: This compound is a halogenated organic solid. It must be collected in a

designated "Halogenated Organic Solid Waste" container. Do not mix it with non-

halogenated waste, as this can significantly complicate and increase the cost of disposal.

Container and Labeling: Ensure the original container is securely sealed. If transferring to a

new container, it must be compatible, properly sealed, and clearly labeled. The label must

include:

The full chemical name: "3,4-Dimethoxybenzenesulfonyl chloride"

CAS Number: "23095-31-0"

Associated hazards (e.g., "Corrosive," "Reacts with water")

The date of accumulation.

Storage: Store the sealed and labeled container in a designated, well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

office.

Spill Management
In the event of a small spill, ensure the area is well-ventilated and evacuate non-essential

personnel. Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent

material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

Carefully sweep up the absorbed material and place it into a designated hazardous waste

container.[1] The container should be sealed, labeled, and disposed of as bulk waste.

Disposal Workflow Diagram
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Start: Assess Waste

Residual Quantities Bulk Quantities

Final Disposal

3,4-Dimethoxybenzenesulfonyl
Chloride Waste

Prepare cold, stirred
basic solution (e.g., 5% NaHCO₃)

in a fume hood.

Residual

Securely seal in a labeled,
compatible container.

Bulk

Slowly add residual waste to
the basic solution.

Stir for >= 1 hour to
ensure complete reaction.

Verify pH is neutral
or slightly basic (7-10).

Transfer to 'Aqueous
Hazardous Waste' container.

Arrange for collection by
EHS/certified waste handler.

Store in 'Halogenated Organic
Solid Waste' container.
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Caption: Logical workflow for the proper disposal of 3,4-Dimethoxybenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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